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Compound of Interest

Compound Name: 2-Chloro-5-methoxyaniline

Cat. No.: B1294355

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical waste is paramount to ensuring laboratory safety and environmental
protection. This guide provides detailed, step-by-step procedures for the safe disposal of 2-
Chloro-5-methoxyaniline, a compound requiring careful management due to its hazardous
properties.

l. Immediate Safety and Hazard Information

2-Chloro-5-methoxyaniline is classified as a hazardous substance. It is harmful if swallowed,
in contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3] It may also
cause respiratory irritation.[1][3] Therefore, strict adherence to safety protocols is essential
during handling and disposal.

Key Hazard Statements:

o Harmful if swallowed (Acute Toxicity, Oral - Category 4)[4]

o Harmful in contact with skin (Acute Toxicity, Dermal - Category 4)[4]

e Causes skin irritation (Skin Corrosion/Irritation - Category 2)[4]

o Causes serious eye irritation (Serious Eye Damage/Eye Irritation - Category 2)[4]

o May cause respiratory irritation (Specific target organ toxicity - single exposure - Category 3)

[4]
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Il. Quantitative Data Summary

A summary of the physical and chemical properties of 2-Chloro-5-methoxyaniline is provided

below.
Property Value
Molecular Formula C7HsCINO
Melting Point 23-27 °C/ 73.4 - 80.6 °F[4]
Boiling Point 135-137°C /275 - 278.6 °F @ 12 mmHg[4]
Density 1.261 g/mL at 25 °C
Flash Point > 110 °C /> 230 °F[4]

lll. Personal Protective Equipment (PPE)

Before handling 2-Chloro-5-methoxyaniline for any purpose, including disposal, ensure the
following personal protective equipment is worn:

o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2][5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
[5] Use a proper glove removal technigue to avoid skin contact with the product.

» Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are
experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5]

IV. Step-by-Step Disposal Protocol

The disposal of 2-Chloro-5-methoxyaniline must be managed as hazardous waste.[6] Do not
dispose of this chemical in regular trash or down the drain.[6][7]

1. Waste Segregation and Collection:
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Designate a specific, clearly labeled hazardous waste container for 2-Chloro-5-
methoxyaniline waste. The container should be made of a compatible material (e.g., high-
density polyethylene - HDPE).

Collect all solid waste contaminated with 2-Chloro-5-methoxyaniline, including used filter
paper, contaminated gloves, and weigh boats, directly into this container.[7]

For liquid waste containing 2-Chloro-5-methoxyaniline, use a separate, compatible, and
clearly labeled hazardous waste container.

. Container Management:
Keep the hazardous waste container tightly closed except when adding waste.[7]

Store the container in a cool, dry, well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[2][7]

Ensure the container is properly labeled with the words "Hazardous Waste," the full chemical
name "2-Chloro-5-methoxyaniline,” and any other information required by your institution's
environmental health and safety (EHS) department.

. Spill Management:
In the event of a spill, ensure adequate ventilation and wear appropriate PPE.[2][8]

For solid spills, sweep up the material and place it into a suitable, closed container for
disposal.[2] Avoid creating dust.[9]

For liquid spills, absorb the material with an inert, non-combustible absorbent material (e.qg.,
sand, earth, vermiculite) and place it in the designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as
hazardous waste.

. Final Disposal:

The disposal of 2-Chloro-5-methoxyaniline waste must be handled by a licensed
professional waste disposal service.[7][9]
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» The recommended method of disposal is often incineration in a chemical incinerator
equipped with an afterburner and scrubber.[7]

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container. They will ensure compliance with all local, state, and federal
regulations.[10]

V. Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Chloro-5-methoxyaniline.
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Workflow for 2-Chloro-5-methoxyaniline Disposal
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Caption: Disposal workflow for 2-Chloro-5-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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